Cas no 4289-31-0 (2-[3-(2,5-dihydroxyphenyl)propyl]benzene-1,4-diol)

• Product Name: 2-[3-(2,5-dihydroxyphenyl)propyl]benzene-1,4-diol
• CAS No: 4289-31-0
• MF: C₁₅H₁₆O₄
• MW: 260.285144805908
• CID: 928553
• PubChem ID: 297373
• Update Time: 2025-04-19

2-[3-(2,5-dihydroxyphenyl)propyl]benzene-1,4-diol Chemical and Physical Properties

Names and Identifiers

• 2-[3-(2,5-dihydroxyphenyl)propyl]benzene-1,4-diol
• 1,3-Bis-(2,5-dihydroxy-phenyl)-propan
• AC1L6RJ6
• NSC168502
• NSC-168502
• 2,2'-(Propane-1,3-diyl)di(benzene-1,4-diol)
• 2,2'-(Propane-1,3-diyl)bis(benzene-1,4-diol)
• 4289-31-0
• AKOS022183286
• DTXSID20304956

• Inchi： 1S/C15H16O4/c16-12-4-6-14(18)10(8-12)2-1-3-11-9-13(17)5-7-15(11)19/h4-9,16-19H,1-3H2
• InChI Key： OOVZRXJZSNEUPB-UHFFFAOYSA-N
• SMILES： OC1C=CC(=CC=1CCCC1C=C(C=CC=1O)O)O

Computed Properties

• Exact Mass: 260.10488
• Monoisotopic Mass: 260.10485899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 80.9Ų

Experimental Properties

• PSA: 80.92
• LogP: 2.68430